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Compound of Interest

Compound Name: 4(15),11-Oppositadien-1-ol

Cat. No.: B1159698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the proper disposal of

4(15),11-Oppositadien-1-ol. Given the absence of a specific Safety Data Sheet (SDS) for this

compound, these procedures are based on the general properties of sesquiterpenoid alcohols

and established best practices for handling flammable and potentially hazardous laboratory

chemicals. All personnel must adhere to their institution's specific hazardous waste

management policies and all applicable local, state, and federal regulations.

Immediate Safety and Hazard Assessment
While specific toxicity data for 4(15),11-Oppositadien-1-ol is not readily available, it should be

handled as a hazardous substance. Based on its chemical class as a sesquiterpenoid alcohol,

it is prudent to assume the following potential hazards:

Flammability: Alcohols are flammable. Keep away from open flames, sparks, and other

ignition sources.

Irritation: May cause skin and eye irritation upon contact.

Respiratory Effects: Inhalation of vapors may cause respiratory tract irritation.

Environmental Hazard: The environmental fate and effects of this compound are unknown. It

should not be released into the environment.
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Personal Protective Equipment (PPE) is mandatory when handling 4(15),11-Oppositadien-1-
ol:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses or goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.

Quantitative Data Summary
Due to the lack of a specific SDS for 4(15),11-Oppositadien-1-ol, experimentally determined

quantitative data is limited. The following table includes calculated properties for a closely

related compound, Opposita-4(15),11-dien-1-«beta»-ol, to provide an estimation of its physical

and chemical characteristics.

Property Value Source

Molecular Formula C15H24O Cheméo[1]

Molecular Weight 220.35 g/mol Cheméo[1]

Normal Boiling Point (Tboil) 647.69 K (calculated) Cheméo[1]

logPoct/wat (Octanol/Water

Partition Coefficient)
3.696 (calculated) Cheméo[1]

Water Solubility (log10WS) -4.25 (calculated in mol/l) Cheméo[1]

The high calculated logP value and low water solubility suggest that this compound should not

be disposed of down the drain[1][2].

Experimental Protocols: Disposal Procedures
The proper disposal of 4(15),11-Oppositadien-1-ol must be handled as hazardous waste. The

following step-by-step protocol should be followed:
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Segregation: Do not mix 4(15),11-Oppositadien-1-ol waste with other waste streams unless

compatibility is confirmed. It should be collected as a flammable liquid waste.

Containerization:

Use a designated, leak-proof, and clearly labeled hazardous waste container. The

container must be compatible with flammable organic compounds.

For small quantities (<5 gallons), glass bottles are suitable. For larger quantities, metal

cans should be used[3].

The container should be kept closed at all times except when adding waste.

Labeling:

Clearly label the waste container with "Hazardous Waste," "Flammable Liquid," and the full

chemical name: "4(15),11-Oppositadien-1-ol."

Indicate the approximate concentration and any other components mixed in the waste.

Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) that is well-

ventilated and away from sources of ignition[4][5].

The SAA should have secondary containment to control any potential spills.

Disposal Request:

Once the container is full or has been in storage for the maximum allowed time per

institutional guidelines (e.g., up to 90 days), contact your institution's Environmental Health

and Safety (EHS) department to arrange for pickup and disposal[6].

Do not attempt to dispose of this chemical through standard trash or down the drain[5][7].

Spill and Emergency Procedures
Small Spills:
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Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert absorbent material (e.g.,

vermiculite, sand, or commercial sorbent pads).

Collect the contaminated absorbent material into a sealed container for hazardous waste

disposal.

Clean the spill area with soap and water.

Large Spills:

Evacuate the area immediately.

Alert your institution's EHS or emergency response team.

Prevent the spill from entering drains.

Mandatory Visualization: Disposal Workflow
The following diagram illustrates the proper disposal workflow for 4(15),11-Oppositadien-1-ol.
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Caption: Disposal workflow for 4(15),11-Oppositadien-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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